Cas no 827324-97-0 (2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester)

827324-97-0 structure
Product name:2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester
2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester
- 5-phenylhexa-3,5-dienyl prop-2-enoate
- 5-Phenylhexa-3,5-dien-1-yl prop-2-enoate
- DTXSID50836851
- 827324-97-0
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- Inchi: InChI=1S/C15H16O2/c1-3-15(16)17-12-8-7-9-13(2)14-10-5-4-6-11-14/h3-7,9-11H,1-2,8,12H2
- InChI Key: USAHYBVUZJUENW-UHFFFAOYSA-N
- SMILES: C=CC(=O)OCCC=CC(=C)C1=CC=CC=C1
Computed Properties
- Exact Mass: 228.115029749g/mol
- Monoisotopic Mass: 228.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, (3E)-5-phenyl-3,5-hexadienyl ester Related Literature
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1. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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